Cas no 345970-48-1 (Benzenesulfonamide, 4-amino-N-[2-[4-(aminosulfonyl)phenyl]ethyl]-)
345970-48-1 structure
Product Name:Benzenesulfonamide, 4-amino-N-[2-[4-(aminosulfonyl)phenyl]ethyl]-
CAS No:345970-48-1
MF:C14H17N3O4S2
MW:355.432480573654
CID:1464012
PubChem ID:9998322
Update Time:2025-04-20
Benzenesulfonamide, 4-amino-N-[2-[4-(aminosulfonyl)phenyl]ethyl]- Chemical and Physical Properties
Names and Identifiers
-
- Benzenesulfonamide, 4-amino-N-[2-[4-(aminosulfonyl)phenyl]ethyl]-
- 4-[2-[(4-aminophenyl)sulfonylamino]ethyl]benzenesulfonamide
- aromatic/heteroaromatic sulfonamide 17
- DTXSID60433956
- 345970-48-1
- SCHEMBL13030968
- 4-amino-N-[2-(4-sulfamoylphenyl)ethyl]benzene-1-sulfonamide
- BDBM10872
- CHEMBL7146
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- Inchi: 1S/C14H17N3O4S2/c15-12-3-7-14(8-4-12)23(20,21)17-10-9-11-1-5-13(6-2-11)22(16,18)19/h1-8,17H,9-10,15H2,(H2,16,18,19)
- InChI Key: WODATDPNMUWSHD-UHFFFAOYSA-N
- SMILES: S(C1C=CC(=CC=1)N)(NCCC1C=CC(=CC=1)S(N)(=O)=O)(=O)=O
Computed Properties
- Exact Mass: 355.06621
- Monoisotopic Mass: 355.06604838g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 23
- Rotatable Bond Count: 6
- Complexity: 564
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 149Ų
Experimental Properties
- PSA: 132.35
Benzenesulfonamide, 4-amino-N-[2-[4-(aminosulfonyl)phenyl]ethyl]- Related Literature
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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